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Compound of Interest

Compound Name:
N-(4-methoxyphenyl)-2-

butenamide

Cat. No.: B374900 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

N-(4-methoxyphenyl)-2-butenamide is an organic compound with potential applications in

pharmaceutical and life sciences research. Understanding its solubility in various solvents is a

critical first step in preclinical development, enabling formulation design, and facilitating in vitro

and in vivo studies. This document provides a comprehensive protocol for determining the

solubility of N-(4-methoxyphenyl)-2-butenamide and presents a framework for data

interpretation and visualization. While specific experimental data for this compound is not

publicly available, this guide offers a standardized methodology for its determination.

Physicochemical Properties (Illustrative)
A summary of predicted or known physicochemical properties is essential for solvent selection.

The following table presents illustrative data for N-(4-methoxyphenyl)-2-butenamide.
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Property Value (Illustrative) Source

Molecular Formula C₁₁H₁₃NO₂ -

Molecular Weight 191.23 g/mol -

LogP (Octanol/Water) 2.1 Predicted

pKa (Amide Proton) ~17 Estimated

Melting Point Not Determined -

Solubility Data (Illustrative)
The following table provides a template for presenting experimentally determined solubility data

for N-(4-methoxyphenyl)-2-butenamide in a variety of common laboratory solvents at a

specified temperature (e.g., 25°C). The values presented here are for illustrative purposes only

and should be replaced with experimental findings.
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Solvent

Solvent
Polarity
(Dielectric
Constant, ε)

Solubility
(mg/mL) -
Illustrative

Solubility
(mol/L) -
Illustrative

Observations

Water 80.1 < 0.1 < 0.0005
Practically

Insoluble

Phosphate

Buffered Saline

(PBS, pH 7.4)

~80 < 0.1 < 0.0005
Practically

Insoluble

Ethanol 24.5 15 0.078 Soluble

Methanol 32.7 25 0.131 Freely Soluble

Dimethyl

Sulfoxide

(DMSO)

46.7 > 100 > 0.523 Very Soluble

Acetone 20.7 50 0.261 Freely Soluble

Dichloromethane

(DCM)
8.9 80 0.418 Very Soluble

Hexanes 1.9 < 0.1 < 0.0005
Practically

Insoluble

Experimental Protocol: Determination of Equilibrium
Solubility
This protocol describes the shake-flask method, a standard technique for determining the

equilibrium solubility of a compound in various solvents.

3.1. Materials and Equipment:

N-(4-methoxyphenyl)-2-butenamide (solid)

Selected solvents (analytical grade or higher)
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Scintillation vials or glass test tubes with screw caps

Orbital shaker or rotator

Analytical balance

Centrifuge

Micropipettes

HPLC or UV-Vis spectrophotometer

Volumetric flasks and other standard laboratory glassware

3.2. Experimental Workflow Diagram:
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Preparation

Equilibration

Phase Separation

Quantification

Weigh excess N-(4-methoxyphenyl)-2-butenamide

Add to vial with a known volume of solvent

Seal vials and place on orbital shaker

Incubate at constant temperature (e.g., 25°C) for 24-48h

Centrifuge samples to pellet undissolved solid

Carefully collect the supernatant

Prepare serial dilutions of the supernatant

Analyze concentration via HPLC or UV-Vis

Calculate solubility (mg/mL or mol/L)
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Cellular Processes

N-(4-methoxyphenyl)-2-butenamide

β-Tubulin

Binds to

Microtubule Disruption

Inhibits

Microtubule Polymerization

Glucose Uptake

Impairs

Cell Motility

Impairs

Cell Division

Impairs

Paralysis & Death of Nematode
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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